Cas no 923201-42-7 (N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923201-42-7
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 6291744
• PubChem ID: 18570414
• Update Time: 2025-07-09

N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021621655
• F2248-0362
• N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 923201-42-7
• N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C24H24N4O2/c1-4-10-27-14-20(23(29)25-18-12-16(2)11-17(3)13-18)22-21(15-27)24(30)28(26-22)19-8-6-5-7-9-19/h5-9,11-15H,4,10H2,1-3H3,(H,25,29)
• InChI Key： CAJLGLFVNTWAFF-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C=C(C(NC3C=C(C)C=C(C)C=3)=O)C2=NN1C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 400.18992602g/mol
• Monoisotopic Mass: 400.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65Ų

Additional information on N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Recent Advances in the Study of N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 923201-42-7)

The compound N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 923201-42-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyridine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its structural modifications to enhance bioavailability and target specificity. Studies have demonstrated that the compound exhibits promising activity against a range of biological targets, including kinases and other enzymes involved in signal transduction pathways. Its unique chemical structure, characterized by the pyrazolopyridine core and the dimethylphenyl and propyl substituents, contributes to its selective binding affinity and potency.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, research has shown that the compound exhibits favorable absorption and distribution properties, with moderate metabolic stability. These findings are critical for its potential development as a therapeutic agent. Additionally, preliminary toxicity studies indicate a manageable safety profile, although further investigations are required to fully assess its long-term effects.

One of the most notable applications of this compound is in the field of oncology. Recent studies have explored its efficacy as an inhibitor of specific kinases that are overexpressed in various cancers. The compound has shown inhibitory activity against these kinases at nanomolar concentrations, suggesting its potential as a targeted therapy. Furthermore, combination studies with existing chemotherapeutic agents have demonstrated synergistic effects, highlighting its utility in combination regimens.

Beyond oncology, the compound has also been investigated for its potential in treating inflammatory and neurodegenerative diseases. Its ability to modulate key inflammatory pathways and protect neuronal cells from oxidative stress has been documented in preclinical models. These findings open new avenues for its application in a broader range of therapeutic areas.

In conclusion, N-(3,5-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 923201-42-7) represents a promising candidate for further drug development. Its diverse pharmacological activities, combined with its favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on advancing its clinical translation, optimizing its formulation, and exploring its full therapeutic potential across various disease indications.